93-42-5

Thionalide

In Stock

• CAS RN:
• 93-42-5

• Formula:
• C12H11NOS

• InChI:
• InChI=1S/C12H11NOS/c14-12(8-15)13-11-6-5-9-3-1-2-4-10(9)7-11/h1-7,15H,8H2,(H,13,14)

• InChIKey:
• SGMHGVVTMOGJMX-UHFFFAOYSA-N

• Thionalide transports these cpds from liver to bile.

Phenyl(thiophen-2-yl)methanamine

In Stock

• CAS RN:
• 5693-42-5

• Formula:
• C11H11NS

• InChI:
• InChI=1S/C11H11NS/c12-11(10-7-4-8-13-10)9-5-2-1-3-6-9/h1-8,11H,12H2

• InChIKey:
• MUAFFFYJFXPGHN-UHFFFAOYSA-N

• Phenyl(thiophen-2-yl)methanamine is a useful research compound. Its molecular formula is C11H11NS and its molecular weight is 189.28. The purity is usually 95%.

N-benzylthieno[2,3-d]pyrimidin-4-amine

In Stock

• CAS RN:
• 63893-42-5

• Formula:
• C13H11N3S

• InChI:
• InChI=1S/C13H11N3S/c1-2-4-10(5-3-1)8-14-12-11-6-7-17-13(11)16-9-15-12/h1-7,9H,8H2,(H,14,15,16)

• InChIKey:
• KAWLVBDVIYJPHS-UHFFFAOYSA-N

• N-benzylthieno[2,3-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C13H11N3S and its molecular weight is 241.31. The purity is usually 95%.

N1-[5-(trifluoromethyl)pyridin-2-yl]propane-1,3-diamine

In Stock

• CAS RN:
• 92993-42-5

• Formula:
• C9H12F3N3

• InChI:
• InChI=1S/C9H12F3N3/c10-9(11,12)7-2-3-8(15-6-7)14-5-1-4-13/h2-3,6H,1,4-5,13H2,(H,14,15)

• InChIKey:
• IVDLNVVMUHDZMU-UHFFFAOYSA-N

• N1-[5-(trifluoromethyl)pyridin-2-yl]propane-1,3-diamine is a useful research compound. Its molecular formula is C9H12F3N3 and its molecular weight is 219.211. The purity is usually 95%.

4-acetyl-5-(2-fluorophenyl)-3-hydroxy-1-(3-hydroxypropyl)-1,5-dihydro-2H-pyrrol-2-one

• CAS RN:
• 296793-42-5

• Formula:
• C15H16FNO4

• InChI:
• InChI=1S/C15H16FNO4/c1-9(19)12-13(10-5-2-3-6-11(10)16)17(7-4-8-18)15(21)14(12)20/h2-3,5-6,13,18,20H,4,7-8H2,1H3

• InChIKey:
• YKIPTUCJQIJOCV-UHFFFAOYSA-N

• 4-acetyl-5-(2-fluorophenyl)-3-hydroxy-1-(3-hydroxypropyl)-1,5-dihydro-2H-pyrrol-2-one is a useful research compound. Its molecular formula is C15H16FNO4 and its molecular weight is 293.29g/mol. The purity is usually 95%.

1,3-Dimethyl-7-(2-methylpropyl)-5-(2-oxo-2-piperidin-1-ylethyl)sulfanylpyrimido[4,5-d]pyrimidine-2,4-dione

In Stock

• CAS RN:
• 893393-42-5

• Formula:
• C19H27N5O3S

• InChI:
• InChI=1S/C19H27N5O3S/c1-12(2)10-13-20-16-15(18(26)23(4)19(27)22(16)3)17(21-13)28-11-14(25)24-8-6-5-7-9-24/h12H,5-11H2,1-4H3

• InChIKey:
• QMQXLESFOHNPMR-UHFFFAOYSA-N

• 1,3-Dimethyl-7-(2-methylpropyl)-5-(2-oxo-2-piperidin-1-ylethyl)sulfanylpyrimido[4,5-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C19H27N5O3S and its molecular weight is 405.52. The purity is usually 95%.

2-Chloro-4-fluoro-3'-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898793-42-5

• Formula:
• C19H19ClFNO

• InChI:
• InChI=1S/C19H19ClFNO/c20-18-12-16(21)7-8-17(18)19(23)15-6-4-5-14(11-15)13-22-9-2-1-3-10-22/h4-8,11-12H,1-3,9-10,13H2

• InChIKey:
• BTZUMFDJTXQZGN-UHFFFAOYSA-N

• 2-Chloro-4-fluoro-3'-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H19ClFNO and its molecular weight is 331.8 g/mol. The purity is usually 95%.

3,6-dibromo-9-(4-tert-butylphenyl)-9H-carbazole

In Stock

• CAS RN:
• 741293-42-5

• Formula:
• C22H19Br2N

• InChI:
• InChI=1S/C22H19Br2N/c1-22(2,3)14-4-8-17(9-5-14)25-20-10-6-15(23)12-18(20)19-13-16(24)7-11-21(19)25/h4-13H,1-3H3

• InChIKey:
• JIWBCHGVZITSFJ-UHFFFAOYSA-N

• 3,6-dibromo-9-(4-tert-butylphenyl)-9H-carbazole is a useful research compound. Its molecular formula is C22H19Br2N and its molecular weight is 457.2. The purity is usually 95%.

3-(1-adamantyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine

In Stock

• CAS RN:
• 327093-42-5

• Formula:
• C17H25N3

• InChI:
• InChI=1S/C17H25N3/c1-2-4-15-18-19-16(20(15)5-3-1)17-9-12-6-13(10-17)8-14(7-12)11-17/h12-14H,1-11H2

• InChIKey:
• VFTQRHWULYJKCI-UHFFFAOYSA-N

• Potent inhibitor of both mouse and human 11β-HSD1;  High Quality Biochemicals for Research Uses

1-[6-(propan-2-yloxy)pyridin-2-yl]methanamine

In Stock

• CAS RN:
• 1247593-42-5

• Formula:
• C9H14N2O

• 1-[6-(propan-2-yloxy)pyridin-2-yl]methanamine is a useful research compound. Its molecular formula is C9H14N2O and its molecular weight is 166.2. The purity is usually 95%.

1-[3-(5-Methylthiophen-2-yl)phenyl]methanamine

In Stock

• CAS RN:
• 1483793-42-5

• Formula:
• C12H13NS

• InChI:
• InChI=1S/C12H13NS/c1-9-5-6-12(14-9)11-4-2-3-10(7-11)8-13/h2-7H,8,13H2,1H3

• InChIKey:
• DWDHKHNYNUHZIC-UHFFFAOYSA-N

• 1-[3-(5-Methylthiophen-2-yl)phenyl]methanamine is a useful research compound. Its molecular formula is C12H13NS and its molecular weight is 203.31 g/mol. The purity is usually 95%.

1-(3-(4-Chlorophenyl)azepane-1-carbonyl)imidazolidin-2-one

In Stock

• CAS RN:
• 1797093-42-5

• Formula:
• C16H20ClN3O2

• InChI:
• InChI=1S/C16H20ClN3O2/c17-14-6-4-12(5-7-14)13-3-1-2-9-19(11-13)16(22)20-10-8-18-15(20)21/h4-7,13H,1-3,8-11H2,(H,18,21)

• InChIKey:
• HKXBQYHCUXFYSK-UHFFFAOYSA-N

• 1-(3-(4-Chlorophenyl)azepane-1-carbonyl)imidazolidin-2-one is a useful research compound. Its molecular formula is C16H20ClN3O2 and its molecular weight is 321.81. The purity is usually 95%.

N-(4-(dimethylamino)-2-morpholinopyrimidin-5-yl)-4-ethylbenzenesulfonamide

In Stock

• CAS RN:
• 1797293-42-5

• Formula:
• C18H25N5O3S

• InChI:
• InChI=1S/C18H25N5O3S/c1-4-14-5-7-15(8-6-14)27(24,25)21-16-13-19-18(20-17(16)22(2)3)23-9-11-26-12-10-23/h5-8,13,21H,4,9-12H2,1-3H3

• InChIKey:
• KNYUJRRNWWYVTI-UHFFFAOYSA-N

• N-(4-(dimethylamino)-2-morpholinopyrimidin-5-yl)-4-ethylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H25N5O3S and its molecular weight is 391.49. The purity is usually 95%.

2-Tert-butyl-5-cyclopropylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid

In Stock

• CAS RN:
• 1797893-42-5

• Formula:
• C14H17N3O2

• InChI:
• InChI=1S/C14H17N3O2/c1-14(2,3)11-7-12-15-9(8-4-5-8)6-10(13(18)19)17(12)16-11/h6-8H,4-5H2,1-3H3,(H,18,19)

• InChIKey:
• YQPFTAHIXGSNQM-UHFFFAOYSA-N

• 2-Tert-butyl-5-cyclopropylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid is a useful research compound. Its molecular formula is C14H17N3O2 and its molecular weight is 259.309. The purity is usually 95%.

N-{[4-(furan-3-yl)thiophen-2-yl]methyl}-2-phenylbutanamide

Usually In Stock

• CAS RN:
• 2379993-42-5

• Formula:
• C19H19NO2S

• InChI:
• InChI=1S/C19H19NO2S/c1-2-18(14-6-4-3-5-7-14)19(21)20-11-17-10-16(13-23-17)15-8-9-22-12-15/h3-10,12-13,18H,2,11H2,1H3,(H,20,21)

• InChIKey:
• REKMNKCOQQRDBJ-UHFFFAOYSA-N

• N-{[4-(furan-3-yl)thiophen-2-yl]methyl}-2-phenylbutanamide is a useful research compound. Its molecular formula is C19H19NO2S and its molecular weight is 325.43. The purity is usually 95%.